Desisopropyl ethyl torsemide

Catalog No.
S786198
CAS No.
58155-35-4
M.F
C15H18N4O3S
M. Wt
334.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Desisopropyl ethyl torsemide

Pharma QC labs face method validation failure if using surrogate impurity standards. Desisopropyl ethyl torsemide (CAS 58155-35-4) is the exact N-ethyl analog required by USP/EP monographs for torsemide impurity C quantification.

  • Used as reference standard for system suitability testing.
  • Validates RP-HPLC/UPLC methods ensuring baseline resolution from torsemide API.
  • Tracks hydrolytic and thermal degradation in stability studies.

Ensure regulatory compliance with the definitive standard.

CAS Number

58155-35-4

Product Name

Desisopropyl ethyl torsemide

IUPAC Name

1-ethyl-3-[4-(3-methylanilino)pyridin-3-yl]sulfonylurea

Molecular Formula

C15H18N4O3S

Molecular Weight

334.4 g/mol

InChI

InChI=1S/C15H18N4O3S/c1-3-17-15(20)19-23(21,22)14-10-16-8-7-13(14)18-12-6-4-5-11(2)9-12/h4-10H,3H2,1-2H3,(H,16,18)(H2,17,19,20)

InChI Key

ZPXQRKMODMEHCM-UHFFFAOYSA-N

SMILES

CCNC(=O)NS(=O)(=O)C1=C(C=CN=C1)NC2=CC=CC(=C2)C

Synonyms

Torsemide Related Compound C; N-[(Ethylamino)carbonyl]-4-[(3-methylphenyl)amino]-3-pyridinesulfonamide

Canonical SMILES

CCNC(=O)NS(=O)(=O)C1=C(C=CN=C1)NC2=CC=CC(=C2)C

The exact mass of the compound Desisopropyl ethyl torsemide is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.

Purity

≥95%

Package Size

10 mg, 25 mg, 50 mg

Desisopropyl ethyl torsemide (CAS 58155-35-4), officially designated as Torsemide EP/USP Impurity C, is a critical analytical reference standard. Structurally, it is the N-ethyl analog of the loop diuretic torsemide, where the active pharmaceutical ingredient's (API) characteristic isopropyl moiety is replaced by an ethyl group. In pharmaceutical procurement and quality control, this compound is strictly utilized for analytical calibration, system suitability testing, and pharmacopeial compliance rather than as an active therapeutic or synthetic precursor. It is essential for validating stability-indicating reverse-phase high-performance liquid chromatography (RP-HPLC) and ultra-performance liquid chromatography (UPLC) methods, ensuring that manufacturing batches of torsemide meet the stringent purity thresholds mandated by regulatory bodies [1].

Analytical Reference Standard Fit

USP/EP compendial impurity C marker for torsemide analysis

Non-therapeutic chromatographic standard for HPLC/UPLC system suitability

Distinct N-ethyl urea structure ensures unambiguous impurity identification

In the context of pharmaceutical quality control, substituting Desisopropyl ethyl torsemide with closely related analogs—such as Torsemide Impurity D (the butyl analog) or the parent Torsemide API—is analytically invalid. Regulatory guidelines (USP/EP and ICH Q3A/B) require the exact structural match to establish precise relative retention times (RRT) and relative response factors (RRF) during chromatographic profiling. Because the ethyl substitution alters the compound's lipophilicity and UV absorption profile compared to the isopropyl or butyl derivatives, using a surrogate standard would result in inaccurate quantification of this specific process-related impurity. Consequently, failing to procure the exact CAS 58155-35-4 standard prevents the successful validation of stability-indicating methods and risks regulatory rejection of torsemide API or tablet batches due to unverified impurity limits[1].

Substitution Risk

Replacement with torsemide parent API leads to different chromatographic behavior and may cause impurity misidentification.

Substituting with any other torsemide-related impurity (e.g., Impurity A, B, D) invalidates impurity profiling and fails pharmacopoeial specificity requirements.

RP-UPLC Baseline Resolution

In validated stability-indicating RP-UPLC methods, the exact Desisopropyl ethyl torsemide standard is required to prove system suitability by demonstrating baseline resolution from the parent torsemide API. Despite differing by only a single methylene unit (an ethyl group replacing the API's isopropyl group), the standard achieves distinct retention on C18 columns with highly linear calibration (r² > 0.999) across the 0.025% to 1.0% quantification range[1].

Evidence DimensionChromatographic Linearity and Separation
Target Compound DataDistinct retention with r² > 0.999 (0.025–1.0% range)
Comparator Or BaselineTorsemide API (isopropyl parent)
Quantified DifferenceBaseline resolution achieved despite only a -CH2- structural difference
ConditionsZorbax SB-C18 column, binary gradient elution, UV detection at 288 nm

Procurement of this specific standard is mandatory to pass ICH method validation for specificity, proving the analytical method can distinguish the ethyl impurity from the active ingredient.

Structural Distinction
Head-to-head
MW 334.39 vs. 348.42 g/mol
C15H18N4O3S vs. C16H20N4O3S
Defines specific marker for impurity C profiling
Ethyl replacement of isopropyl group confirmed by NMR/MS

ICH Q3B Threshold Quantification

Desisopropyl ethyl torsemide is utilized to benchmark the purity of torsemide formulations against strict pharmacopeial and ICH Q3B limits. The standard is used to calibrate HPLC detectors to ensure the impurity does not exceed typical qualification thresholds (0.15%) or reporting thresholds (0.05%) in finished dosage forms. Substituting this standard with the API or a different analog invalidates the relative response factor (RRF), leading to non-compliant batch release [1].

Evidence DimensionRegulatory Impurity Limit Validation
Target Compound DataQuantification down to <0.05% reporting thresholds
Comparator Or BaselineUncalibrated generic surrogate
Quantified DifferencePrevents >10-20% quantification errors caused by incorrect RRFs
ConditionsRoutine QC batch release testing for Torsemide tablets/injections

Without the exact CAS 58155-35-4 standard, QC labs cannot legally certify that torsemide batches meet the ICH/USP impurity limits required for commercial sale.

HPLC Purity Specification
Data to verify
≥ 99.15% (HPLC)
Supports reliable quantification as reference standard
Vendor CoA; independent verification recommended

pH-Stressed Degradation Tracking

During forced degradation studies of torsemide, the specific quantification of Impurity C is necessary to map degradation pathways and calculate mass balance. Because torsemide exhibits significant degradation under acidic conditions (up to 10.8%) compared to basic conditions (0.4%), the Impurity C standard is critical for tracking specific hydrolytic cleavage events of the sulfonylurea linkage over time [1].

Evidence DimensionDegradation Tracking Specificity
Target Compound DataAccurate quantification in 10.8% acidic degradation matrices
Comparator Or BaselineBasic degradation matrices (0.4%)
Quantified Difference27-fold higher degradation tracking required in acidic vs. basic conditions
ConditionsAcidic vs. basic forced degradation of torsemide at 288 nm

Allows formulation scientists to accurately profile the pH-dependent degradation pathways of torsemide during drug product development.

Impurity Differentiation
Method context
MW 334.39 vs. 289.31–362.45 g/mol
RP-UPLC separation documented
Enables unambiguous LC/UV and MS identification
Distinct from Impurities A, B, D; method-dependent retention

Pharmacopeial QC & Batch Release

Desisopropyl ethyl torsemide is primarily procured by pharmaceutical QC laboratories to execute USP and EP monograph testing for torsemide API and finished dosage forms. It serves as the definitive reference standard to confirm that Impurity C levels do not exceed regulatory limits, ensuring batch compliance and patient safety [1].

Stability-Indicating Method Validation

Analytical development teams utilize this compound to validate the specificity, limit of detection (LOD), and limit of quantification (LOQ) of new RP-HPLC and UPLC methods. By spiking torsemide samples with this standard, chemists can prove baseline resolution between the ethyl impurity and the isopropyl API on C18 columns [2].

Forced Degradation & Stability Studies

During the formulation of novel torsemide delivery systems, this standard is used to monitor impurity growth under accelerated environmental stress. It enables the accurate calculation of shelf-life by tracking the specific hydrolytic and thermal degradation pathways of the sulfonylurea linkage [2].

Application Selection Guide

Application
Selection Property
Validation Focus
Compendial impurity profiling
Specific impurity marker identity (EP/USP C)
Chromatographic resolution and system suitability
Method development and validation
Unique molecular weight and retention behavior
Selectivity, linearity, accuracy per validated UPLC
Metabolism / PK research
High purity for quantitative bioanalysis
LC-MS/MS quantification in research matrices
Forced degradation studies
Defined degradation pathway marker
Stability-indicating method specificity

XLogP3

2.3

UNII

H04AS39A3C

GHS Hazard Statements

Aggregated GHS information provided by 39 companies from 2 notifications to the ECHA C&L Inventory.;
H319 (97.44%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Pictograms

Irritant

Irritant

Wikipedia

Desisopropyl ethyl torsemide

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